Cas no 2034409-55-5 (N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide)

• Product Name: N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide
• CAS No: 2034409-55-5
• MF: C₂₂H₂₆N₄O₃
• MW: 394.4668
• CID: 5349271
• Update Time: 2025-05-26

N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide
• N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide

• Inchi： 1S/C22H26N4O3/c27-22(17-5-3-7-19-20(17)29-13-12-28-19)25-15-8-10-26(11-9-15)21-16-4-1-2-6-18(16)23-14-24-21/h3,5,7,14-15H,1-2,4,6,8-13H2,(H,25,27)
• InChI Key： XTQBUJMFGZJRJN-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C([H])C([H])=C2C=1OC([H])([H])C([H])([H])O2)N([H])C1([H])C([H])([H])C([H])([H])N(C2C3=C(C([H])([H])C([H])([H])C([H])([H])C3([H])[H])N=C([H])N=2)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 568
• XLogP3: 3.1
• Topological Polar Surface Area: 76.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide

N-[1-(5,6,7,8-Tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide: A Comprehensive Overview

The compound with CAS No. 2034409-55-5, known as N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its structural characteristics, pharmacological properties, and recent advancements in its research.

Structural Analysis

The molecular structure of N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide is composed of three distinct functional groups: a tetrahydroquinazoline ring system, a piperidine ring system, and a benzodioxine carboxamide group. The tetrahydroquinazoline moiety is a partially saturated bicyclic structure that contributes to the compound's stability and bioavailability. The piperidine ring system adds flexibility to the molecule while also enhancing its binding affinity to target receptors. The benzodioxine carboxamide group is responsible for the compound's ability to interact with specific biological targets.

Recent studies have highlighted the importance of these structural features in determining the compound's pharmacokinetic properties. For instance, researchers have found that the tetrahydroquinazoline ring system enhances the molecule's solubility in aqueous environments without compromising its lipophilicity. This balance is crucial for achieving optimal drug delivery and bioavailability.

Pharmacological Properties

N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-carboxamide has demonstrated remarkable pharmacological activity across various biological systems. Recent research has focused on its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents.

In a groundbreaking study published in *Nature Communications*, researchers utilized advanced computational modeling techniques to predict the binding affinity of this compound to various GPCRs. The results indicated that the compound exhibits high selectivity for certain subtypes of GPCRs involved in pain perception and inflammation. This finding has significant implications for the development of novel analgesics and anti-inflammatory agents.

Furthermore, preclinical trials have shown that this compound possesses potent anti-cancer properties. Specifically, it has been found to inhibit the growth of several human cancer cell lines by targeting key signaling pathways involved in cell proliferation and apoptosis. These findings have been corroborated by multiple independent studies conducted by leading research institutions worldwide.

Synthesis and Optimization

The synthesis of N-[1-(5,6